Cas no 1261733-51-0 (2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine)

2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine is a fluorinated biphenyl derivative featuring an ethylamine functional group. Its structure, incorporating two trifluoromethyl groups, enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and material science applications. The compound's rigid biphenyl core and electron-withdrawing trifluoromethyl substituents contribute to its utility as a building block for pharmaceuticals, particularly in the development of kinase inhibitors or CNS-targeting agents. The ethylamine moiety provides a reactive handle for further derivatization, enabling its incorporation into more complex scaffolds. Its unique electronic and steric properties make it suitable for applications requiring high chemical stability and selective reactivity.

2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine structure

1261733-51-0 structure

Product Name:2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine

CAS No:1261733-51-0

MF:C₁₆H₁₃F₆N

MW:333.271545171738

CID:4789770

Update Time:2025-05-28

2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

- 2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine
- Inchi： 1S/C16H13F6N/c17-15(18,19)13-4-1-10(2-5-13)11-3-6-14(16(20,21)22)12(9-11)7-8-23/h1-6,9H,7-8,23H2
- InChI Key： VLHPJIZALPQTBC-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C2C=CC(C(F)(F)F)=CC=2)=CC=1CCN)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 370
XLogP3: 4.6
Topological Polar Surface Area: 26

2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011001221-250mg	2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine	1261733-51-0	97%	250mg	$504.00	2023-09-03
Alichem	A011001221-500mg	2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine	1261733-51-0	97%	500mg	$855.75	2023-09-03
Alichem	A011001221-1g	2-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine	1261733-51-0	97%	1g	$1534.70	2023-09-03